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Compound of Interest

Compound Name: trans-3-Heptene

Cat. No.: B081421 Get Quote

An In-depth Technical Guide to trans-3-Heptene

This technical guide provides a comprehensive overview of trans-3-Heptene, including its

chemical properties, relevant experimental data, and key reaction pathways. The information is

intended for researchers, scientists, and professionals in drug development and other scientific

fields who may use this compound in their work.

Physicochemical and Safety Data
trans-3-Heptene is an unsaturated hydrocarbon classified as an alkene.[1] Its properties are

summarized in the table below. It is a colorless liquid at room temperature and is soluble in

organic solvents but not in water.[1] Safety precautions are necessary when handling this

compound as it is a highly flammable liquid and vapor.[2] It may also be fatal if swallowed and

enters the airways.[2]
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Property Value Source

CAS Number 14686-14-7 [2][3][4][5]

Molecular Formula C₇H₁₄ [1][2][3][4]

Molecular Weight 98.19 g/mol [2][3][4]

Alternate Names (E)-Hept-3-ene, (E)-3-Heptene [3][5]

Density 0.7±0.1 g/cm³ [6]

Boiling Point 94.4±7.0 °C at 760 mmHg [6]

Melting Point -137 to -136.6 °C (lit.) [6][7]

Flash Point -7.2±0.0 °C [6]

Purity >97.0% (GC) [4]

Appearance
Colorless to Almost colorless

clear liquid
[4]

Experimental Protocols and Reactions
trans-3-Heptene is utilized in organic synthesis as an intermediate for producing various

chemicals.[1] Due to its double bond, it undergoes typical alkene reactions such as

hydrogenation, halogenation, and polymerization.[1]

Conversion of trans-3-Heptene to cis-3-Heptene
A notable reaction pathway is the conversion of the trans isomer to its cis counterpart. This

process involves a three-step sequence:

Halogenation: trans-3-Heptene reacts with bromine in methylene chloride to produce 3,4-

dibromoheptane.[8]

Double Elimination: The resulting 3,4-dibromoheptane undergoes a double elimination

reaction in the presence of a strong base like sodium amide to yield the alkyne, 3-heptyne.[8]
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Partial Reduction: Finally, a partial reduction of 3-heptyne using hydrogen with a Lindlar

catalyst affords the desired cis-3-Heptene.[8]

The workflow for this conversion is illustrated in the diagram below.

trans-3-Heptene

3,4-dibromoheptane

+ Br₂/CH₂Cl₂

3-heptyne

+ NaNH₂

cis-3-Heptene

+ H₂/Lindlar Catalyst

Click to download full resolution via product page

Conversion of trans-3-Heptene to cis-3-Heptene.

Biological Activity and Signaling Pathways
Currently, there is no scientific literature to suggest that trans-3-Heptene, a simple aliphatic

alkene, is involved in complex biological signaling pathways or possesses significant biological

activities relevant to drug development. Its primary application in research and industry is as a

building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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